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molecular formula C6H5ClN4S B8534285 2-Amino-5-chloro-3-cyano-6-(methylthio)pyrazine

2-Amino-5-chloro-3-cyano-6-(methylthio)pyrazine

Cat. No. B8534285
M. Wt: 200.65 g/mol
InChI Key: SZMCILPTSHSVRP-UHFFFAOYSA-N
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Patent
US04518599

Procedure details

In dimethylformamide (1.5 ml) there was dissolved 2-amino-3-cyano-5,6-dichloropyrazine (200 mmg, 1 mM) and then cooled in an ice bath. Through the solution there was then bubbled methanethiol gas for 5-10 minutes. The reaction mixture was then stirred overnight at room temperature. Triethylamine (0.14 ml) was added, followed by stirring at room temperature for 1 hour. The reaction mixture was then placed under a nitrogen atmosphere to remove solvent and excess methanethiol. The product was passed through a silica gel column, eluting with dichloromethane. The product was recrystallized from hexane/ether (139 mg). Elemental Analysis for C6H5N4ClS: :
Name
methanethiol
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Triethylamine
Quantity
0.14 mL
Type
reactant
Reaction Step Two
Name
2-amino-3-cyano-5,6-dichloropyrazine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
dimethylformamide
Quantity
1.5 mL
Type
solvent
Reaction Step Three
Name
2-Amino-5-chloro-3-cyano-6-(methylthio)pyrazine

Identifiers

REACTION_CXSMILES
[CH3:1][SH:2].C(N(CC)CC)C.[NH2:10][C:11]1[C:16]([C:17]#[N:18])=[N:15][C:14]([Cl:19])=[C:13](Cl)[N:12]=1>CN(C)C=O>[NH2:10][C:11]1[C:16]([C:17]#[N:18])=[N:15][C:14]([Cl:19])=[C:13]([S:2][CH3:1])[N:12]=1

Inputs

Step One
Name
methanethiol
Quantity
0 (± 1) mol
Type
reactant
Smiles
CS
Step Two
Name
Triethylamine
Quantity
0.14 mL
Type
reactant
Smiles
C(C)N(CC)CC
Step Three
Name
2-amino-3-cyano-5,6-dichloropyrazine
Quantity
0 (± 1) mol
Type
reactant
Smiles
NC1=NC(=C(N=C1C#N)Cl)Cl
Name
dimethylformamide
Quantity
1.5 mL
Type
solvent
Smiles
CN(C=O)C

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The reaction mixture was then stirred overnight at room temperature
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
cooled in an ice bath
STIRRING
Type
STIRRING
Details
by stirring at room temperature for 1 hour
Duration
1 h
CUSTOM
Type
CUSTOM
Details
to remove solvent and excess methanethiol
WASH
Type
WASH
Details
eluting with dichloromethane
CUSTOM
Type
CUSTOM
Details
The product was recrystallized from hexane/ether (139 mg)

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
2-Amino-5-chloro-3-cyano-6-(methylthio)pyrazine
Type
Smiles
NC1=NC(=C(N=C1C#N)Cl)SC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.